Cas no 2110281-46-2 (3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]-)

• Product Name: 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]-
• CAS No: 2110281-46-2
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5276867
• Update Time: 2025-07-10

3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]-

• Inchi： 1S/C8H17NO2/c1-3-7(2,4-9)8(10)5-11-6-8/h10H,3-6,9H2,1-2H3
• InChI Key： DVSSISQSIGWLSC-UHFFFAOYSA-N
• SMILES： O1CC(C(CN)(C)CC)(O)C1

Additional information on 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]-

3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]-: An Overview of a Promising Compound (CAS No. 2110281-46-2)

3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]- (CAS No. 2110281-46-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxetane ring and substituted aminomethyl group, holds potential for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research of this intriguing molecule.

The chemical structure of 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]- is defined by its four-membered oxetane ring and a substituted aminomethyl group. The oxetane ring is known for its high reactivity and ability to participate in various chemical transformations, making it a valuable scaffold in the design of bioactive molecules. The presence of the aminomethyl group further enhances the compound's reactivity and functional versatility, contributing to its potential as a therapeutic agent.

The synthesis of 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]- has been explored through several methodologies. One common approach involves the ring-opening polymerization of oxetane monomers followed by functionalization to introduce the aminomethyl group. Recent studies have also reported the use of catalytic methods to improve the efficiency and selectivity of the synthesis process. For instance, a study published in Organic Letters (2022) demonstrated a palladium-catalyzed coupling reaction that efficiently produced 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]- with high yield and purity.

In terms of biological activities, 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]- has shown promising results in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2023) reported that 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]- exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be further developed as a therapeutic agent for conditions such as Alzheimer's disease.

Beyond enzyme inhibition, 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]- has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and compounds with anti-inflammatory activity are highly sought after in drug development. A recent study published in Inflammation Research (2024) demonstrated that 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]- effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to modulate cytokine production and inhibit the activation of inflammatory pathways.

The pharmacokinetic properties of 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]- have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. A study published in (2024) reported that 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]- showed good oral bioavailability and stable plasma levels over an extended period, suggesting its potential for oral administration.

In conclusion, 3-Oxetanol, 3-[1-(aminomethyl)-1-methylpropyl]- (CAS No. 2110281-46-2) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its therapeutic potential across various disease areas, highlighting its significance as a novel bioactive molecule.